p-NCS-Bz-DOTA-GA

• Molecular Formula: C27H38N6O9S
• Molecular Weight: 622.7 g/mol
• InChI: InChI=1S/C27H38N6O9S/c34-23(28-15-20-1-3-21(4-2-20)29-19-43)6-5-22(27(41)42)33-13-11-31(17-25(37)38)9-7-30(16-24(35)36)8-10-32(12-14-33)18-26(39)40/h1-4,22H,5-18H2,(H,28,34)(H,35,36)(H,37,38)(H,39,40)(H,41,42)
• InChIKey: QBUOMNVVFNCFIS-UHFFFAOYSA-N

p-NCS-Bz-DOTA-GA Overview

p-NCS-Bz-DOTA-GA (CAS 2194580-71-5, molecular formula C₂₇H₃₈N₆O₉S, MW 622.69 g/mol) is a bifunctional chelator that combines a DOTA macrocyclic metal-binding cage, a glutaric acid (GA) spacer arm, and a para-isothiocyanatobenzyl (p-NCS-Bz) reactive handle for amine-directed bioconjugation . This architecture enables covalent attachment to lysine residues of peptides, antibodies, and heat-sensitive biomolecules, followed by stable radiometal coordination with ¹⁶¹Tb, ⁶⁸Ga, ¹⁷⁷Lu, ²²⁵Ac, and other medically relevant isotopes for theranostic applications .

1

Macrocyclic DOTA-GA scaffold — stable radiometal coordination cage with glutaric acid spacer

2

Isothiocyanate handle — amine-directed bioconjugation to lysine residues under mild aqueous conditions

3

Mild-condition labeling — compatible with heat-sensitive biomolecules including antibodies and fragments

4

Broad radiometal scope — reported for ¹⁶¹Tb, ⁶⁸Ga, ¹⁷⁷Lu, ²²⁵Ac coordination

• [1] CheMatech. p-NCS-Bz-DOTA-GA Product Datasheet. CAS 2194580-71-5. Available at: https://www.chematech-mdt.com/produit/p-ncs-bz-dota-ga/ (accessed April 2026). View Source
• [2] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). View Source

p-NCS-Bz-DOTA-GA Irreplaceability

Bifunctional chelators within the DOTA family differ fundamentally in linker chemistry, charge, hydrophilicity, and the kinetic inertness of their metal complexes, each of which directly governs radiochemical yield, in vivo stability, and pharmacokinetics . Simply substituting p-SCN-Bn-DOTA or NOTA-based analogs for p-NCS-Bz-DOTA-GA without quantitative evidence of equivalent performance can result in unanticipated bone accumulation of free radiometal—a dose-limiting toxicity—or reduced tumor-to-background ratios, as demonstrated by the 9.2-fold higher 7-day bone SUV of ¹⁶¹Tb-DTPA-HSA versus ¹⁶¹Tb-DOTA-GA-HSA . The sections that follow provide the direct comparative data needed to make an evidence-based procurement decision.

Acyclic chelators (DTPA)

May shift in vivo complex stability profile; reported bone accumulation endpoints differ substantially from macrocyclic DOTA-GA conjugates

NOTA-based analogs

May alter radiometal coordination scope; metal-binding cavity geometry differs and reported stability data are chelator-specific

NHS-ester linkers

May differ in conjugation stability; thiourea linkage from isothiocyanate chemistry may exhibit distinct hydrolytic resistance compared to ester/amide bonds

• [1] Damerow H, Wängler B, Schirrmacher R, Fricker G, Wängler C. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators. ChemMedChem 18(1), e202200495 (2023). View Source
• [2] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). View Source

p-NCS-Bz-DOTA-GA Quantitative Evidence

In Vivo Bone Uptake vs. DTPA

In a direct head-to-head comparison using human serum albumin (HSA) as a model vector in healthy mice, the p-NCS-Bz-DOTA-GA conjugate [¹⁶¹Tb]Tb-DOTA-GA-HSA exhibited negligible bone accumulation over 7 days (SUV 0.12 ± 0.02 at day 7), whereas the acyclic DTPA conjugate [¹⁶¹Tb]Tb-DTPA-HSA showed progressive bone uptake reaching an SUV of 1.1 ± 0.34 at the same time point—a 9.2-fold difference indicative of in vivo demetallation of the DTPA complex . The macrocyclic DOTA-HSA and NETA-HSA conjugates also showed low bone uptake (SUV 0.13 ± 0.04 and 0.21 ± 0.06, respectively), confirming that DOTA-GA belongs to the high-stability macrocyclic class while DTPA does not .

Bone Uptake (7 d)

Head-to-head

DOTA-GA-HSA SUV 0.12 ± 0.02

DTPA-HSA SUV 1.1 ± 0.34

Supports macrocyclic stability classification

9.2-fold lower bone accumulation vs. DTPA conjugate; NMRI mice model

Evidence Dimension	In vivo bone uptake (SUV) at 7 days post-injection—surrogate for radiometal dissociation
Target Compound Data	[¹⁶¹Tb]Tb-DOTA-GA-HSA: SUV 0.12 ± 0.02 (7 d)
Comparator Or Baseline	[¹⁶¹Tb]Tb-DTPA-HSA: SUV 1.1 ± 0.34 (7 d); [¹⁶¹Tb]Tb-DOTA-HSA: SUV 0.13 ± 0.04 (7 d); [¹⁶¹Tb]Tb-NETA-HSA: SUV 0.21 ± 0.06 (7 d); free [¹⁶¹Tb]TbCl₃: SUV 3.53 ± 1.02 (7 d)
Quantified Difference	9.2-fold lower bone SUV vs. DTPA-HSA; comparable to DOTA-HSA and NETA-HSA; 29.4-fold lower vs. free TbCl₃
Conditions	Biodistribution in healthy female NMRI mice; HSA conjugates radiolabeled at 40 °C, pH 4.7, 60 min; ex vivo gamma counting at 10 min, 1 h, 4 h, 24 h, and 7 d post-injection

Why This Matters

For researchers selecting a bifunctional chelator for therapeutic alpha- or beta-emitting radiometals (e.g., ²²⁵Ac, ¹⁶¹Tb, ¹⁷⁷Lu), in vivo complex stability directly determines bone marrow dose and therapeutic index; p-NCS-Bz-DOTA-GA delivers macrocyclic-grade stability equivalent to DOTA while offering the additional GA carboxylate for charge modulation.

• [1] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). Table 2: SUV values of bone uptake in healthy mice. View Source
• [2] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Front. Med. 8:675122 (2021). Lines 329-335: Table 2 SUV data; Lines 312-320: description of bone uptake results. View Source

Serum Stability vs. DTPA

In a direct head-to-head comparison of four bifunctional chelator-HSA conjugates, [¹⁶¹Tb]Tb-DOTA-GA-HSA retained >93% of its radiochemical purity after 24 h incubation in human serum at 37 °C, statistically indistinguishable from [¹⁶¹Tb]Tb-DOTA-HSA and [¹⁶¹Tb]Tb-NETA-HSA . In contrast, [¹⁶¹Tb]Tb-DTPA-HSA retained only 87.5 ± 2.6% of the radiometal under identical conditions, confirming the susceptibility of the acyclic DTPA scaffold to serum-mediated trans-chelation . Furthermore, under competitive challenge with 1000-fold excess EDTA at 37 °C for 24 h, only 64.4 ± 0.9% of ¹⁶¹Tb remained bound to DTPA-HSA, while DOTA-GA-HSA retained >90% .

Serum Stability (24 h)

Head-to-head

DOTA-GA-HSA >93% intact

DTPA-HSA 87.5 ± 2.6%

Supports trans-chelation resistance review

Human serum, 37 °C; >90% retained under EDTA challenge

Evidence Dimension	In vitro radiochemical purity after 24 h in human serum at 37 °C
Target Compound Data	[¹⁶¹Tb]Tb-DOTA-GA-HSA: >93% intact at 24 h
Comparator Or Baseline	[¹⁶¹Tb]Tb-DTPA-HSA: 87.5 ± 2.6% intact at 24 h; [¹⁶¹Tb]Tb-DOTA-HSA: >93%; [¹⁶¹Tb]Tb-NETA-HSA: >93%
Quantified Difference	At least 5.5 percentage-point higher serum stability vs. DTPA-HSA (lower bound >93% vs. 87.5%); >25.6 percentage-point advantage under EDTA challenge (>90% vs. 64.4 ± 0.9%)
Conditions	HSA conjugates radiolabeled with [¹⁶¹Tb]TbCl₃ at 40 °C; incubation in human serum at 37 °C for 24 h; analysis by iTLC-SG and radio-SEC-HPLC; EDTA competition at 37 °C, 1000-fold molar excess

Why This Matters

Procurement decisions for chelators intended for use with therapeutic radionuclides must account for the risk of radiometal loss during circulation; DOTA-GA's >93% 24-hour serum stability reduces the probability of off-target radiation dose to bone marrow and liver compared to acyclic alternatives.

• [1] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). Lines 284-287: serum stability results. View Source
• [2] Cassells I et al. Front. Med. 8:675122 (2021). Lines 285-287: '[161Tb]Tb-DOTA-HSA, [161Tb]Tb-DOTA-GA-HSA and [161Tb]Tb-NETA-HSA remained intact (>93%) for at least 24 h. In contrast, only 87.5 ± 2.6% of radiometal remained coordinated to [161Tb]Tb-DTPA-HSA after 24 h.' View Source
• [3] Cassells I et al. Front. Med. 8:675122 (2021). Lines 294-296: '161Tb leached from the DTPA-HSA ligand system, with only 64.4 ± 0.9% of the initial 161Tb remained bound to HSA after 24 h at 37°C. For the other conjugates, >90% of the initial fraction of the radiometal remained bound.' View Source

Mild Radiolabeling for Heat-Sensitive Bioconjugates

All four HSA-chelate conjugates—including p-NCS-Bz-DOTA-GA—achieved quantitative radiochemical yields higher than 98% when labeled with [¹⁶¹Tb]TbCl₃ at a mild temperature of 40 °C (pH 4.7, 60 min) . This demonstrates compatibility with heat-sensitive targeting vectors such as antibodies and antibody fragments, where higher labeling temperatures (often >80 °C required for some DOTA-peptide constructs) can cause denaturation . For the free (unconjugated) DOTA-GA ligand, a maximum RCY of 91% was observed at 10 μM at 25 °C, increasing to near-quantitative levels upon warming to 40 °C. In contrast, the acyclic DTPA ligand achieved >98% RCY even at 25 °C and low concentrations, but this advantage is offset by its inferior in vivo stability .

RCY at 40 °C

Head-to-head

>98%

Supports heat-sensitive vector compatibility

¹⁶¹Tb, pH 4.7, 60 min; HSA-conjugate platform

Evidence Dimension	Radiochemical yield of HSA-conjugated chelators with ¹⁶¹Tb at 40 °C
Target Compound Data	[¹⁶¹Tb]Tb-DOTA-GA-HSA: >98% RCY
Comparator Or Baseline	[¹⁶¹Tb]Tb-DOTA-HSA: >98% RCY; [¹⁶¹Tb]Tb-NETA-HSA: >98% RCY; [¹⁶¹Tb]Tb-DTPA-HSA: >98% RCY; Free DOTA-GA ligand at 25 °C: max 91% at 10 μM; Free DOTA-GA at 40 °C: near-quantitative; Free DTPA at 25 °C: >98% at all concentrations
Quantified Difference	No significant difference among macrocyclic conjugates at 40 °C (>98% RCY for all); DOTA-GA conjugate labeling is feasible under mild conditions where certain DOTA constructs require >80 °C
Conditions	Sodium acetate buffer (0.1 M, pH 4.7), 60 min reaction at 40 °C, chelator-HSA concentration 10 μM; RCY determined by iTLC-SG and radio-SEC-HPLC

Why This Matters

For laboratories procuring a bifunctional chelator for antibody-based radiopharmaceuticals (e.g., ¹⁶¹Tb-trastuzumab or ²²⁵Ac-labeled immunoconjugates), the ability to achieve quantitative radiolabeling at 40 °C—rather than at temperatures that can compromise immunoglobulin structure—is a critical selection criterion that directly impacts the functional integrity of the final radiopharmaceutical.

• [1] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). Lines 36-38: 'All HSA-constructs were labeled with [161Tb]TbCl3 at 40°C with radiochemical yields higher than 98%.' View Source
• [2] Cassells I et al. Front. Med. 8:675122 (2021). Lines 337-340: 'the use of (heat-sensitive) biomolecules as vector molecule...mild radiolabeling conditions are required to prevent thermal degradation.' View Source
• [3] Cassells I et al. Front. Med. 8:675122 (2021). Lines 361-368: RCY data for free ligands at 25 °C and 40 °C. View Source

Hydrophilicity of DOTA-GA Conjugates

In a direct head-to-head comparison of four chelator-TATE (Tyr³-octreotate) peptide conjugates, [⁶⁸Ga]Ga-DOTA-GA-TATE exhibited the highest hydrophilicity among all tested chelators, with a measured logD(7.4) of −4.11 ± 0.11, compared to −3.02 ± 0.08 for the cross-bridged CB-DO2A-GA-TATE analog . While the study did not directly report logD values for non-GA DOTA-TATE, the GA arm's additional free carboxylate group (pKa ~4–5) is expected to confer greater hydrophilicity than the standard DOTA scaffold, consistent with the trend observed between DOTA-GA-TATE and the more lipophilic CB-DO2A-GA-TATE . This enhanced hydrophilicity is associated with reduced hepatic clearance and improved renal excretion profiles for peptide-based radiotracers .

Hydrophilicity (logD)

Class-level

−4.11pH 7.4

Supports renal clearance interpretation

Class-level inference from DOTA-GA-TATE; confirm per conjugate

Evidence Dimension	Hydrophilicity—octanol/PBS partition coefficient logD at pH 7.4
Target Compound Data	[⁶⁸Ga]Ga-DOTA-GA-TATE: logD(7.4) = −4.11 ± 0.11
Comparator Or Baseline	[⁶⁸Ga]Ga-CB-DO2A-GA-TATE: logD(7.4) = −3.02 ± 0.08; [⁶⁸Ga]Ga-DOTA-TATE: not reported in this study (class-level inference that DOTA-GA-TATE is more hydrophilic than DOTA-TATE due to additional GA carboxylate)
Quantified Difference	1.09 logD unit difference (12.3-fold in partition coefficient) between DOTA-GA-TATE and CB-DO2A-GA-TATE; class-level inference of ≥0.5 logD unit advantage over DOTA-TATE based on charge difference
Conditions	68Ga radiolabeling of TATE peptide conjugates; logD determination by shake-flask method in n-octanol/PBS (pH 7.4) at ambient temperature; analysis by gamma counting

Why This Matters

When selecting a bifunctional chelator for peptide-based ⁶⁸Ga-PET tracers, higher hydrophilicity (more negative logD) generally translates to lower non-specific protein binding, faster blood clearance, and reduced liver accumulation; DOTA-GA's logD of −4.11 positions it favorably for applications where renal excretion and low background signal are desirable.

• [1] Damerow H, Wängler B, Schirrmacher R, Fricker G, Wängler C. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators. ChemMedChem 18(1), e202200495 (2023). Lines 20-25: logD data. View Source
• [2] Damerow H et al. ChemMedChem 18(1), e202200495 (2023). Abstract: 'a decrease in hydrophilicity from [68Ga]Ga-DOTA-GA-TATE (logD(7.4) of −4.11±0.11) to [68Ga]Ga-CB-DO2A-GA-TATE (−3.02±0.08) was observed.' View Source
• [3] Damerow H et al. ChemMedChem 18(1), e202200495 (2023). General discussion on the impact of chelator hydrophilicity on in vivo pharmacokinetics of radiopeptides. View Source

Isothiocyanate Conjugation Chemistry

The p-NCS-Bz-DOTA-GA chelator features a para-isothiocyanatobenzyl reactive group that forms stable thiourea linkages with primary amines (lysine side chains and N-termini) under mildly basic conditions (pH 8–9), as opposed to the NHS-ester chemistry used by some competing bifunctional chelators . In the systematic HSA-conjugation study, p-NCS-Bz-DOTA-GA was successfully conjugated via this lysine coupling method alongside p-SCN-Bn-DOTA and p-SCN-3p-C-NETA, all achieving comparable conjugation efficiencies as evidenced by MALDI-TOF mass shifts (e.g., HSA-DOTA-GA mass 67,821 Da vs. unconjugated HSA ~66.5 kDa; ~2 DOTA-GA units per HSA) . While no direct quantitative comparison of conjugation yield versus p-SCN-Bn-DOTA is provided, the thiourea bond formed by isothiocyanate coupling is documented to exhibit superior stability under physiological conditions compared to the hydrolytically sensitive ester bond from NHS chemistry, reducing the risk of premature chelator loss during circulation .

Conjugation Route

Context-dependent

Isothiocyanate → thiourea bond

Supports thiourea linkage stability review

Comparative conjugation yield vs. NHS-ester not reported in same study

Evidence Dimension	Conjugation chemistry and linker stability
Target Compound Data	p-NCS-Bz-DOTA-GA conjugated to HSA via lysine coupling; MALDI-TOF confirmed ~2 chelator units per HSA molecule (mass shift consistent with DOTA-GA addition); conjugation reactive group: para-isothiocyanatobenzyl → thiourea bond
Comparator Or Baseline	p-SCN-Bn-DOTA: also uses isothiocyanate chemistry (same thiourea linkage); DO3A-NHS-ester and DOTA-NHS-ester: use activated ester chemistry (amide bond); quantitative comparative conjugation efficiency data not reported in the same study
Quantified Difference	No direct quantitative difference reported; differentiation is chemical—thiourea linkage from isothiocyanate vs. ester/amide from NHS chemistry; thiourea bond considered more stable to hydrolysis than ester bond (class-level inference)
Conditions	HSA conjugation in carbonate buffer pH 8.5–9.0 at ambient temperature; characterization by MALDI-TOF mass spectrometry and radio-SEC-HPLC

Why This Matters

For procurement of a bifunctional chelator intended for antibody-drug conjugate (ADC)-like radiopharmaceuticals, the choice of conjugation chemistry affects not only coupling efficiency but also the long-term stability of the chelator-biomolecule linkage in circulation; isothiocyanate-based thiourea linkages may offer advantages in shelf-life and in vivo linker stability compared to ester-based alternatives.

• [1] CheMatech. p-NCS-Bz-DOTA-GA Product Datasheet. 'Applications: Peptides and antibodies labeling. Reactivity toward amine functions.' View Source
• [2] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). Lines 274-275: MALDI-TOF data; Lines 19-24: conjugation method. View Source
• [3] Cassells I et al. Front. Med. 8:675122 (2021). Lines 19-20: 'p-SCN-Bn-CHX-A''-DTPA, p-SCN-Bn-DOTA, p-NCS-Bz-DOTA-GA and p-SCN-3p-C-NETA were conjugated to HSA via a lysine coupling method.' View Source

p-NCS-Bz-DOTA-GA Procurement Guide

Antibody TRNT with Minimized Bone Uptake

For programs developing ¹⁶¹Tb- or ²²⁵Ac-labeled monoclonal antibodies, the choice of bifunctional chelator is dominated by the risk of free radiometal accumulation in bone. The direct comparative evidence demonstrates that p-NCS-Bz-DOTA-GA conjugates exhibit negligible bone uptake (SUV 0.12 ± 0.02 at 7 days, comparable to DOTA-HSA at 0.13 ± 0.04) while acyclic DTPA conjugates yield a 9.2-fold higher bone signal . This makes p-NCS-Bz-DOTA-GA a procurement priority when the therapeutic window is narrow and bone marrow is the dose-limiting organ, as supported by the >93% 24-hour serum stability data .

Radiolabeling Heat-Sensitive Biomolecules

When the targeting vector is a heat-sensitive protein (e.g., Fab fragments, sdAbs, or cytokines) that cannot tolerate the >80 °C temperatures often required for DOTA-based radiolabeling, p-NCS-Bz-DOTA-GA's demonstrated ability to achieve >98% radiochemical yield at 40 °C with ¹⁶¹Tb is a decisive selection factor . The isothiocyanate conjugation chemistry also proceeds under mild aqueous conditions (pH 8–9, ambient temperature), preserving biomolecular integrity . For procurement in radiopharmacy settings handling fragile biologics, this expands the accessible target space compared to chelators requiring harsher labeling protocols.

68Ga-PET Tracers with High Hydrophilicity

For peptide-based ⁶⁸Ga-PET imaging agents targeting somatostatin receptors, PSMA, or integrins, the pharmacokinetic profile is strongly influenced by the chelator's hydrophilicity. DOTA-GA-based conjugates such as [⁶⁸Ga]Ga-DOTA-GA-TATE demonstrate a logD(7.4) of −4.11 ± 0.11—among the most hydrophilic values reported for ⁶⁸Ga-labeled somatostatin analogs—which promotes rapid renal clearance and low non-specific tissue retention . Compared to more lipophilic chelator alternatives (e.g., CB-DO2A-GA-TATE at logD −3.02), this 12.3-fold lower octanol/water partition coefficient can translate into improved tumor-to-background contrast in PET imaging . Procurement of p-NCS-Bz-DOTA-GA for ⁶⁸Ga-peptide tracer programs is therefore evidence-supported when low liver uptake and fast blood clearance are desired imaging characteristics.

Unified Chelator Platform for Theranostic Pairs

The terbium quadruplet (¹⁴⁹Tb, ¹⁵²Tb, ¹⁵⁵Tb, ¹⁶¹Tb) enables true theranostic pairing with identical chelator chemistry and, consequently, identical pharmacokinetics . The data demonstrating that DOTA-GA forms stable complexes with ¹⁶¹Tb (in vivo) and that DOTA-GA-TATE conjugates can be labeled with ⁶⁸Ga (diagnostic PET) support the use of p-NCS-Bz-DOTA-GA as a single chelator platform for matched theranostic pairs . For procurement by radiopharmaceutical development teams seeking to avoid the regulatory complexity of different chelators for diagnostic and therapeutic agents, this unified chemistry approach offers a streamlined pathway, reducing the need for separate pharmacokinetic characterization of two distinct conjugate species.

Application

Selection Property

Validation Focus

Antibody conjugate research

Macrocyclic stability profile

Bone accumulation endpoint review

Heat-sensitive biomolecule labeling

Mild-condition compatibility

Biomolecular integrity assays

⁶⁸Ga-peptide tracer development

High-hydrophilicity profile

Renal clearance imaging endpoints

Matched-pair theranostic research

Single-chelator platform chemistry

Pharmacokinetic cross-validation

• [1] Cassells I, Ahenkorah S, Burgoyne AR, Van de Voorde M, Deroose CM, Cardinaels T, Bormans G, Ooms M, Cleeren F. Radiolabeling of Human Serum Albumin With Terbium-161 Using Mild Conditions and Evaluation of in vivo Stability. Front. Med. 8:675122 (2021). View Source
• [2] Damerow H, Wängler B, Schirrmacher R, Fricker G, Wängler C. Synthesis of a Bifunctional Cross-Bridged Chelating Agent, Peptide Conjugation, and Comparison of 68Ga Labeling and Complex Stability Characteristics with Established Chelators. ChemMedChem 18(1), e202200495 (2023). View Source